Cas no 175414-76-3 (Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride)

Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride structure
175414-76-3 structure
Product Name:Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride
CAS No:175414-76-3
MF:C6H14Cl2N2O3
MW:233.092959880829
CID:112037
PubChem ID:2826606
Update Time:2025-04-18

Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride
    • L-Asparagine, ethylester, dihydrochloride (9CI)
    • DL-ASPARAGINE ETHYL ESTER DIHYDROCHLORIDE
    • 282093-35-0
    • ethyl 2,4-diamino-4-oxobutanoate;dihydrochloride
    • 175414-76-3
    • ethyl 2, 4-diamino-4-oxobutanoate;dihydrochloride
    • DTXSID30385094
    • ETHYL 2-AMINO-3-CARBAMOYLPROPANOATE DIHYDROCHLORIDE
    • Inchi: 1S/C6H12N2O3.2ClH/c1-2-11-6(10)4(7)3-5(8)9;;/h4H,2-3,7H2,1H3,(H2,8,9);2*1H
    • InChI Key: COUJRFGPJWMMGC-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O(CC)C(C(CC(N)=O)N)=O

Computed Properties

  • Exact Mass: 232.03832
  • Monoisotopic Mass: 232.0381477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 158
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.4Ų

Experimental Properties

  • PSA: 95.41
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